Cas no 946255-75-0 (2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide
• CAS No: 946255-75-0
• MF: C₁₈H₁₇ClFN₅O₂
• MW: 389.811285734177
• CID: 6251267
• PubChem ID: 27397391
• Update Time: 2025-10-28

2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-methylpropanamide
• AKOS005001541
• 946255-75-0
• F2070-1698
• 2-(4-chlorophenoxy)-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methylpropanamide

• Inchi： 1S/C18H17ClFN5O2/c1-18(2,27-15-9-3-12(19)4-10-15)17(26)21-11-16-22-23-24-25(16)14-7-5-13(20)6-8-14/h3-10H,11H2,1-2H3,(H,21,26)
• InChI Key： PIARPIDTVGOJNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCC1=NN=NN1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 389.1054807g/mol
• Monoisotopic Mass: 389.1054807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide

Introduction to 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide and Its Applications

The compound with the CAS number 946255-75-0 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide, provides a detailed insight into its chemical structure and composition. This intricate molecular framework is characterized by the presence of multiple functional groups, including a phenoxy group, a tetrazole ring, and a fluoro-substituted phenyl moiety, which contribute to its unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The structure of 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide makes it a promising candidate for further investigation in this domain. The presence of the tetrazole ring is particularly noteworthy, as tetrazole derivatives are known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in various preclinical models.

One of the most intriguing aspects of this compound is its potential to interact with multiple biological targets. The fluoro-substituted phenyl group enhances its lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. This property is crucial for drugs that need to exert their effects inside cells. Additionally, the phenoxy group contributes to the compound's solubility in both aqueous and organic environments, making it versatile for various formulation strategies.

Recent studies have begun to explore the pharmacokinetic properties of 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide. These investigations have revealed that the compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. This suggests that it could be suitable for therapeutic applications where prolonged action is desired. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at doses comparable to those required for therapeutic effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the tetrazole ring is particularly challenging due to its instability under certain conditions. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. The use of protecting groups and carefully optimized reaction conditions ensures that the final product retains its desired structural integrity.

In terms of biological activity, 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide has shown promise in several preclinical models. For instance, it has demonstrated inhibitory effects on certain enzymes that are implicated in inflammatory responses. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, the compound has exhibited antiproliferative effects on cancer cell lines in vitro, suggesting its potential as an anticancer agent.

The development of new drugs often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, and medicine. The study of compounds like 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methylpropanamide exemplifies this collaborative effort. Chemists design and synthesize new molecules based on their understanding of chemical structures and reactivity patterns. Biologists then evaluate these compounds for their biological activity using various assays and models. Finally, medical researchers translate these findings into potential therapeutic applications for human health.

The future direction of research on this compound will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This could include modifications to improve its potency or selectivity for specific biological targets. Additionally， exploring new synthetic routes could reduce production costs and improve scalability for large-scale manufacturing.

In conclusion，2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1，2，3，4-tetrazol-5-ylmethyl}-2-methylpropanamide represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities。The combination of innovative chemistry with rigorous biological evaluation holds great promise for developing novel therapeutic agents that address unmet medical needs。